Cas no 946213-77-0 (3-(2H-1,3-benzodioxol-5-yloxy)-N-(thiophen-2-yl)methylpropane-1-sulfonamide)

3-(2H-1,3-Benzodioxol-5-yloxy)-N-(thiophen-2-yl)methylpropane-1-sulfonamide is a sulfonamide derivative featuring a benzodioxole and thiophene moiety, offering potential utility in medicinal chemistry and pharmacological research. Its structural complexity enables selective interactions with biological targets, particularly in the development of enzyme inhibitors or receptor modulators. The presence of the sulfonamide group enhances binding affinity, while the benzodioxole and thiophene components contribute to improved metabolic stability and bioavailability. This compound may serve as a valuable intermediate in the synthesis of novel therapeutic agents, particularly for CNS or anti-inflammatory applications. Its well-defined chemical properties facilitate precise modifications for structure-activity relationship studies.
3-(2H-1,3-benzodioxol-5-yloxy)-N-(thiophen-2-yl)methylpropane-1-sulfonamide structure
946213-77-0 structure
Product name:3-(2H-1,3-benzodioxol-5-yloxy)-N-(thiophen-2-yl)methylpropane-1-sulfonamide
CAS No:946213-77-0
MF:C15H17NO5S2
MW:355.429181814194
CID:6416167
PubChem ID:16884257

3-(2H-1,3-benzodioxol-5-yloxy)-N-(thiophen-2-yl)methylpropane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 3-(2H-1,3-benzodioxol-5-yloxy)-N-(thiophen-2-yl)methylpropane-1-sulfonamide
    • F5012-0154
    • AKOS024488695
    • 946213-77-0
    • 3-(benzo[d][1,3]dioxol-5-yloxy)-N-(thiophen-2-ylmethyl)propane-1-sulfonamide
    • VU0628681-1
    • 3-(1,3-benzodioxol-5-yloxy)-N-(thiophen-2-ylmethyl)propane-1-sulfonamide
    • 3-(2H-1,3-benzodioxol-5-yloxy)-N-[(thiophen-2-yl)methyl]propane-1-sulfonamide
    • Inchi: 1S/C15H17NO5S2/c17-23(18,16-10-13-3-1-7-22-13)8-2-6-19-12-4-5-14-15(9-12)21-11-20-14/h1,3-5,7,9,16H,2,6,8,10-11H2
    • InChI Key: ZPMKQIWGUCQOSN-UHFFFAOYSA-N
    • SMILES: S(CCCOC1=CC=C2C(=C1)OCO2)(NCC1=CC=CS1)(=O)=O

Computed Properties

  • Exact Mass: 355.05481499g/mol
  • Monoisotopic Mass: 355.05481499g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 8
  • Complexity: 467
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 111Ų

3-(2H-1,3-benzodioxol-5-yloxy)-N-(thiophen-2-yl)methylpropane-1-sulfonamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5012-0154-1mg
3-(2H-1,3-benzodioxol-5-yloxy)-N-[(thiophen-2-yl)methyl]propane-1-sulfonamide
946213-77-0
1mg
$54.0 2023-09-10
Life Chemicals
F5012-0154-40mg
3-(2H-1,3-benzodioxol-5-yloxy)-N-[(thiophen-2-yl)methyl]propane-1-sulfonamide
946213-77-0
40mg
$140.0 2023-09-10
Life Chemicals
F5012-0154-2μmol
3-(2H-1,3-benzodioxol-5-yloxy)-N-[(thiophen-2-yl)methyl]propane-1-sulfonamide
946213-77-0
2μmol
$57.0 2023-09-10
Life Chemicals
F5012-0154-2mg
3-(2H-1,3-benzodioxol-5-yloxy)-N-[(thiophen-2-yl)methyl]propane-1-sulfonamide
946213-77-0
2mg
$59.0 2023-09-10
Life Chemicals
F5012-0154-20mg
3-(2H-1,3-benzodioxol-5-yloxy)-N-[(thiophen-2-yl)methyl]propane-1-sulfonamide
946213-77-0
20mg
$99.0 2023-09-10
Life Chemicals
F5012-0154-25mg
3-(2H-1,3-benzodioxol-5-yloxy)-N-[(thiophen-2-yl)methyl]propane-1-sulfonamide
946213-77-0
25mg
$109.0 2023-09-10
Life Chemicals
F5012-0154-5μmol
3-(2H-1,3-benzodioxol-5-yloxy)-N-[(thiophen-2-yl)methyl]propane-1-sulfonamide
946213-77-0
5μmol
$63.0 2023-09-10
Life Chemicals
F5012-0154-20μmol
3-(2H-1,3-benzodioxol-5-yloxy)-N-[(thiophen-2-yl)methyl]propane-1-sulfonamide
946213-77-0
20μmol
$79.0 2023-09-10
Life Chemicals
F5012-0154-30mg
3-(2H-1,3-benzodioxol-5-yloxy)-N-[(thiophen-2-yl)methyl]propane-1-sulfonamide
946213-77-0
30mg
$119.0 2023-09-10
Life Chemicals
F5012-0154-5mg
3-(2H-1,3-benzodioxol-5-yloxy)-N-[(thiophen-2-yl)methyl]propane-1-sulfonamide
946213-77-0
5mg
$69.0 2023-09-10

Additional information on 3-(2H-1,3-benzodioxol-5-yloxy)-N-(thiophen-2-yl)methylpropane-1-sulfonamide

Compound CAS No. 946213-77-0: A Comprehensive Overview

The compound with CAS No. 946213-77-0, also known as 3-(2H-1,3-benzodioxol-5-yloxy)-N-(thiophen-2-yl)methylpropane-1-sulfonamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique molecular structure, which incorporates a benzodioxol moiety, a thiophene ring, and a sulfonamide group. These functional groups contribute to its diverse chemical properties and potential applications.

Recent studies have highlighted the importance of benzodioxol derivatives in the development of advanced materials. The benzodioxol group in this compound is known for its aromatic stability and ability to participate in various chemical reactions, making it a valuable component in the synthesis of complex molecules. Researchers have also explored the role of thiophene rings in enhancing the electronic properties of materials, particularly in the context of organic electronics and photovoltaic devices.

The sulfonamide group present in this compound adds another layer of functionality. Sulfonamides are well-known for their ability to act as hydrogen bond donors and acceptors, which can significantly influence the solubility and bioavailability of a molecule. This makes the compound a promising candidate for applications in drug delivery systems and biotechnology.

One of the most exciting developments involving CAS No. 946213-77-0 is its potential use in the creation of novel pharmaceutical agents. Scientists have been investigating its ability to modulate specific biological pathways, which could lead to breakthroughs in treating various diseases. For instance, studies have shown that the compound exhibits selective inhibition against certain enzymes, making it a potential lead compound for drug development.

In addition to its biological applications, CAS No. 946213-77-0 has also been explored for its role in advanced materials science. The combination of benzodioxol, thiophene, and sulfonamide groups provides this compound with unique optical and electronic properties. Researchers have successfully incorporated it into polymer systems to enhance their mechanical strength and thermal stability.

From a synthetic perspective, the preparation of CAS No. 946213-77-0 involves a series of intricate chemical reactions that require precise control over reaction conditions. The synthesis typically begins with the preparation of the benzodioxol derivative, followed by its coupling with the thiophene moiety through nucleophilic substitution or other coupling reactions. The final step involves introducing the sulfonamide group via an appropriate sulfonation or amidation process.

The structural complexity of this compound necessitates rigorous characterization techniques to confirm its identity and purity. Advanced analytical methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are commonly employed to ensure the accuracy of synthetic procedures.

In conclusion, CAS No. 946213-77-0 represents a fascinating intersection of chemistry and material science. Its unique combination of functional groups endows it with versatile properties that make it a valuable asset in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in shaping future advancements across multiple disciplines.

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